![molecular formula C17H23FN4 B3882957 1-(2-fluorobenzyl)-N-(1H-imidazol-2-ylmethyl)-N-methyl-3-piperidinamine](/img/structure/B3882957.png)
1-(2-fluorobenzyl)-N-(1H-imidazol-2-ylmethyl)-N-methyl-3-piperidinamine
Overview
Description
1-(2-fluorobenzyl)-N-(1H-imidazol-2-ylmethyl)-N-methyl-3-piperidinamine is a chemical compound that has been the focus of scientific research due to its potential therapeutic applications. This compound is also known as FMP, and it belongs to the class of piperidine derivatives.
Mechanism of Action
The exact mechanism of action of 1-(2-fluorobenzyl)-N-(1H-imidazol-2-ylmethyl)-N-methyl-3-piperidinamine is not fully understood. However, studies have suggested that it works by modulating the levels of certain neurotransmitters such as serotonin, dopamine, and norepinephrine in the brain.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, including:
1. Increased levels of serotonin, dopamine, and norepinephrine in the brain.
2. Reduced levels of pro-inflammatory cytokines.
3. Increased activity of antioxidant enzymes.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(2-fluorobenzyl)-N-(1H-imidazol-2-ylmethyl)-N-methyl-3-piperidinamine in lab experiments include its potent pharmacological activity, its relative ease of synthesis, and its low toxicity. However, the limitations of using this compound include its limited solubility in water and its high cost.
Future Directions
There are several future directions for the study of 1-(2-fluorobenzyl)-N-(1H-imidazol-2-ylmethyl)-N-methyl-3-piperidinamine, including:
1. Further studies to elucidate the exact mechanism of action of this compound.
2. Clinical trials to test the efficacy of FMP in treating various diseases.
3. Development of new synthetic methods for the production of FMP.
4. Studies to investigate the potential side effects of FMP.
5. Development of new derivatives of FMP with improved pharmacological properties.
Conclusion:
This compound is a chemical compound that has shown promising results in various fields of medicine. Its potential therapeutic applications include anti-inflammatory, antidepressant, and anticancer activities. Further research is needed to fully understand the mechanism of action of this compound and to develop new derivatives with improved pharmacological properties.
Scientific Research Applications
1-(2-fluorobenzyl)-N-(1H-imidazol-2-ylmethyl)-N-methyl-3-piperidinamine has been studied for its potential therapeutic applications in various fields of medicine. Some of the areas where this compound has shown promising results include:
1. Anti-inflammatory activity: Studies have shown that FMP has anti-inflammatory properties and can be used to treat inflammatory conditions such as arthritis.
2. Antidepressant activity: FMP has been found to have antidepressant effects in animal models, and it is being studied as a potential treatment for depression.
3. Anticancer activity: FMP has shown anticancer activity in vitro and in vivo, and it is being studied as a potential chemotherapeutic agent.
Properties
IUPAC Name |
1-[(2-fluorophenyl)methyl]-N-(1H-imidazol-2-ylmethyl)-N-methylpiperidin-3-amine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23FN4/c1-21(13-17-19-8-9-20-17)15-6-4-10-22(12-15)11-14-5-2-3-7-16(14)18/h2-3,5,7-9,15H,4,6,10-13H2,1H3,(H,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VSAKQLUEESPRGE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=NC=CN1)C2CCCN(C2)CC3=CC=CC=C3F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23FN4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.